Cas no 848658-69-5 (N-(4-Carbamothioylphenyl)furan-2-carboxamide)

• Product Name: N-(4-Carbamothioylphenyl)furan-2-carboxamide
• CAS No: 848658-69-5
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 3108451
• PubChem ID: 4962800
• Update Time: 2025-05-25

N-(4-Carbamothioylphenyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(aminocarbonothioyl)phenyl]-2-furamide
• SR-01000073149
• 848658-69-5
• EN300-14061
• SR-01000073149-1
• Z96092815
• CS-0234303
• N-(4-carbamothioylphenyl)furan-2-carboxamide
• AKOS000198070
• 999-590-9
• G36437
• N-(4-Carbamothioylphenyl)furan-2-carboxamide

• Inchi： 1S/C12H10N2O2S/c13-11(17)8-3-5-9(6-4-8)14-12(15)10-2-1-7-16-10/h1-7H,(H2,13,17)(H,14,15)
• InChI Key： RXMLGSFGWMVUMC-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)NC(C1=CC=CO1)=O)N

Computed Properties

• Exact Mass: 246.04629874Da
• Monoisotopic Mass: 246.04629874Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-Carbamothioylphenyl)furan-2-carboxamide

Professional Introduction to N-(4-Carbamothioylphenyl)furan-2-carboxamide (CAS No. 848658-69-5)

N-(4-Carbamothioylphenyl)furan-2-carboxamide, a compound with the CAS number 848658-69-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial drug development. The structural uniqueness of this molecule, characterized by its 4-carbamothioylphenyl and furan-2-carboxamide moieties, positions it as a potential candidate for further exploration in therapeutic applications.

The synthesis of N-(4-Carbamothioylphenyl)furan-2-carboxamide involves a series of well-defined chemical transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the carbamothioyl group into the phenyl ring and the subsequent formation of the amide linkage with furan-2-carboxylic acid are critical steps that contribute to the compound's overall reactivity and biological profile. These synthetic strategies not only showcase the versatility of organic chemistry but also underscore the importance of precision in molecular construction.

In recent years, there has been growing interest in exploring the pharmacological properties of heterocyclic compounds, particularly those incorporating sulfur-containing functional groups. The presence of a sulfur atom in the 4-carbamothioylphenyl moiety is particularly noteworthy, as it can influence both the electronic properties and the interactions with biological targets. This has led to several studies investigating the potential of such compounds as modulators of various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of N-(4-Carbamothioylphenyl)furan-2-carboxamide is its potential as an anti-inflammatory agent. Inflammatory processes are central to numerous pathological conditions, and inhibiting key inflammatory pathways has become a major focus in drug discovery. Preliminary studies have suggested that this compound may interact with inflammatory mediators, potentially leading to reduced cytokine production and decreased inflammatory responses. These findings are particularly exciting given the rising prevalence of chronic inflammatory diseases worldwide.

The role of furan derivatives in medicinal chemistry cannot be overstated. Furan-based compounds have shown remarkable diversity in their biological activities, ranging from antimicrobial to anticancer effects. The incorporation of a furan ring into N-(4-Carbamothioylphenyl)furan-2-carboxamide not only enhances its structural complexity but also opens up new possibilities for its interaction with biological targets. The amide group further extends its potential utility by allowing for modifications that can fine-tune its pharmacokinetic properties.

The development of novel drug candidates often involves a multidisciplinary approach, combining expertise from chemistry, biology, and pharmacology. N-(4-Carbamothioylphenyl)furan-2-carboxamide exemplifies this collaborative effort, as it represents a convergence of synthetic chemistry and pharmacological investigation. Researchers are increasingly leveraging computational methods to predict the biological activity of such compounds before conducting expensive wet-lab experiments. This high-throughput screening approach has significantly accelerated the drug discovery process and has identified several promising candidates like N-(4-Carbamothioylphenyl)furan-2-carboxamide for further validation.

In conclusion, N-(4-Carbamothioylphenyl)furan-2-carboxamide (CAS No. 848658-69-5) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further research into anti-inflammatory and other therapeutic effects. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for human diseases.